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Introduction: The term "Indisperse" was identified as the IndiSpense™ 30ml syringe delivery

system from Ultradent Products, Inc. This system is utilized for a variety of dental materials. In

the context of "setting time and working characteristics," the most relevant product available in

the IndiSpense system is Astringedent™, a 15.5% ferric sulfate hemostatic agent. For this

material, the "working characteristics" relate to its ability to achieve hemostasis, and the

"setting time" is the time required to stop bleeding. These application notes provide detailed

information and protocols for researchers, scientists, and drug development professionals on

the characteristics and use of Astringedent™ and the IndiSpense™ delivery system.

Working and Setting Characteristics of
Astringedent™
Astringedent™ is an aqueous solution of 15.5% ferric sulfate with a pH of approximately 1.0.[1]

[2][3] Its primary function is to achieve rapid and profound hemostasis. Unlike materials that

undergo a polymerization or hardening process, the "setting" of Astringedent™ is the

physiological process of stopping blood flow.

The hemostatic mechanism of Astringedent™ involves the chemical reaction of ferric and

sulfate ions with blood proteins. This reaction leads to the agglutination of these proteins,

forming plugs that mechanically seal the openings of cut capillaries.[4] This process is very

rapid, with hemostasis typically being achieved in seconds.[3][5]
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The IndiSpense™ Delivery System
The IndiSpense™ system consists of a large 30ml syringe that serves as a reservoir for

materials like Astringedent™. Its primary purpose is to facilitate the filling of smaller, single-use

1.2ml syringes for direct application to the patient. This system is designed to be cost-effective

and to help prevent cross-contamination by keeping the bulk material away from the immediate

treatment area.[6] The transfer of the material from the IndiSpense™ syringe to the smaller

syringe is a straightforward process that ensures no-waste, safe, and efficient chemical

transfer.[6]

Data Presentation
The following tables summarize the key quantitative data for Astringedent™ and the

IndiSpense™ system.

Table 1: Properties of Astringedent™ Hemostatic Agent

Property Value Source

Active Ingredient 15.5% Ferric Sulfate [1][3]

pH ~1.0 [1][2]

Form Aqueous Solution [1][2]

Recommended Application

Time
Seconds to 1-3 minutes [4]

Table 2: Characteristics of the IndiSpense™ Delivery System
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Characteristic Description Source

Volume 30ml [6]

Intended Use
Bulk storage and refilling of

smaller application syringes
[6]

Key Feature

Luer Lock connection for

secure transfer to smaller

syringes

[7][8]

Table 3: Reported Hemostasis Times for Ferric Sulfate Solutions in Animal Studies

Ferric Sulfate
Concentration

Mean Hemostasis
Time (seconds ±
SD)

Animal Model Source

15% 23.2 ± 4.75 Rat Liver Laceration [9][10]

25% 14.5 ± 3.4 Rat Liver Laceration [9][10]

50% 8 ± 2.16 Rat Liver Laceration [9][10]

Experimental Protocols
Protocol 1: Clinical Application of Astringedent™ for
Hemostasis
This protocol describes the clinical application of Astringedent™ for controlling gingival sulcular

bleeding.

Materials:

Astringedent™ in a 1.2ml syringe

Metal Dento-Infusor™ tip

Air/water syringe
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Cotton rolls or other isolation materials

Procedure:

Isolate the treatment area to ensure a dry field.

Attach a Metal Dento-Infusor™ tip to the 1.2ml syringe containing Astringedent™.

Directly apply the Astringedent™ to the bleeding tissue within the gingival sulcus.

Using the padded brush of the Dento-Infusor™ tip, firmly but gently burnish the

Astringedent™ solution against the bleeding tissue until the bleeding stops and no more

coagulum is formed.[1][11]

Once hemostasis is achieved, apply a firm air/water spray to the area to remove the residual

coagulum and verify that profound hemostasis has been achieved.[1][11]

If bleeding persists, repeat the application and burnishing steps.[1][11]

Protocol 2: Use of the IndiSpense™ Syringe System
This protocol outlines the procedure for safely and efficiently filling a 1.2ml application syringe

from a 30ml IndiSpense™ syringe.

Materials:

30ml IndiSpense™ syringe of Astringedent™

Sterile, empty 1.2ml syringe with Luer Lock

Procedure:

Remove the Luer Lock cap from the 30ml IndiSpense™ syringe.[7][8]

Securely attach the empty 1.2ml syringe to the male threads of the IndiSpense™ syringe.[7]

[8]

While holding the connected syringes, depress the plunger of the IndiSpense™ syringe to

transfer the desired amount of Astringedent™ into the 1.2ml syringe. Guide the plunger of
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the 1.2ml syringe to the desired fill level.[7][8]

Once the desired amount is transferred, separate the two syringes.

Recap the IndiSpense™ syringe with its Luer Lock cap and store it according to the

manufacturer's instructions.[7][8]

The filled 1.2ml syringe is now ready for the attachment of an application tip and use.

Protocol 3: In-Vivo Evaluation of Hemostatic Efficacy
(Animal Model)
This protocol is a general guideline for evaluating the hemostatic efficacy of Astringedent™ in a

controlled animal model, based on published studies.[9][10][12]

Materials:

Astringedent™ (15.5% Ferric Sulfate solution)

Control (e.g., sterile saline or standard suture)

Animal model (e.g., Wistar rats)

Surgical instruments for creating a standardized bleeding wound (e.g., scalpel)

Timer

Gauze

Procedure:

Anesthetize the animal according to the approved institutional animal care and use

committee (IACUC) protocol.

Create a standardized incision in a vascularized tissue (e.g., a 2 cm long and 0.5 cm deep

incision in the liver).[10][12]
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Immediately after the incision, start a timer and apply the test article (Astringedent™) or the

control to the bleeding site.

Record the time until complete hemostasis is achieved (cessation of visible bleeding).

For statistical validity, use a sufficient number of animals in each group (test and control).

After the observation period, euthanize the animals according to the IACUC protocol.

Tissue samples can be collected for histological analysis to evaluate tissue response to the

hemostatic agent.
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Caption: Mechanism of hemostasis by Astringedent™ (Ferric Sulfate).
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Caption: Clinical workflow for Astringedent™ application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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